3-methyl-N-(7-prop-2-ynyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylidene)-1,2-oxazole-5-carboxamide
CAS No.: 946206-23-1
Cat. No.: VC7010706
Molecular Formula: C16H11N3O4S
Molecular Weight: 341.34
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 946206-23-1 |
|---|---|
| Molecular Formula | C16H11N3O4S |
| Molecular Weight | 341.34 |
| IUPAC Name | 3-methyl-N-(7-prop-2-ynyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylidene)-1,2-oxazole-5-carboxamide |
| Standard InChI | InChI=1S/C16H11N3O4S/c1-3-4-19-10-6-11-12(22-8-21-11)7-14(10)24-16(19)17-15(20)13-5-9(2)18-23-13/h1,5-7H,4,8H2,2H3 |
| Standard InChI Key | FFALXJMMNROTCJ-WUKNDPDISA-N |
| SMILES | CC1=NOC(=C1)C(=O)N=C2N(C3=CC4=C(C=C3S2)OCO4)CC#C |
Introduction
The compound 3-methyl-N-(7-prop-2-ynyl-dioxolo[4,5-f]benzothiazol-6-ylidene)-1,2-oxazole-5-carboxamide is a complex organic molecule featuring a benzothiazole core, a dioxolo ring, and an oxazole moiety. This compound is of interest in medicinal chemistry due to its potential biological activities, which may include antimicrobial and anti-inflammatory properties, similar to other benzothiazole derivatives .
Synthesis
The synthesis of 3-methyl-N-(7-prop-2-ynyl-dioxolo[4,5-f]benzothiazol-6-ylidene)-1,2-oxazole-5-carboxamide would involve multiple steps, starting from the preparation of the benzothiazole core and the oxazole moiety. The process would require careful optimization of reaction conditions such as temperature, solvent choice, and pH to ensure high yields and purity.
Potential Biological Activities
Benzothiazole derivatives are known for their diverse pharmacological properties, including antimicrobial and anti-inflammatory activities . The incorporation of an oxazole ring may further enhance these properties or introduce new biological activities. Detailed studies are necessary to elucidate the precise mechanisms of action and potential therapeutic applications.
Analytical Techniques
Analytical techniques such as thin-layer chromatography (TLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are essential for monitoring the synthesis progress and confirming the structure of the final product.
Data Table: Comparison of Related Compounds
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